Cas no 1806970-45-5 (2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine
• CAS No: 1806970-45-5
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4888611
• Update Time: 2025-10-24

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c8-2-3-5(13)1-4(12(14)15)6(11-3)7(9)10/h1,7,13H,2H2
• InChI Key： MPLLTTHYLMUQFP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(C(F)F)=N1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine (CAS No. 1806970-45-5)

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With the CAS number 1806970-45-5, this pyridine derivative combines multiple functional groups, including a chloromethyl moiety, a difluoromethyl substituent, a hydroxy group, and a nitro group, which collectively contribute to its diverse chemical properties and potential biological activities. This introduction delves into the compound's structural characteristics, synthetic pathways, and its emerging role in modern medicinal chemistry, particularly in the development of novel therapeutic agents.

The structural composition of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine is characterized by its pyridine core, which is a pivotal scaffold in many pharmacologically active molecules. The presence of the chloromethyl group at the 2-position introduces reactivity that can be exploited in further derivatization, making it a valuable intermediate in synthetic chemistry. Concurrently, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates. The hydroxy group at the 3-position and the nitro group at the 5-position add further layers of functionality, influencing both the compound's solubility and its interaction with biological targets.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring how modifications on the pyridine ring can modulate its pharmacological effects. The combination of electron-withdrawing and electron-donating groups in 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine makes it a promising candidate for further investigation. Specifically, the chloromethyl group can participate in nucleophilic addition reactions, allowing for the facile introduction of various bioactive moieties. This reactivity has been leveraged in the synthesis of complex molecules that mimic natural products or target specific enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in drug discovery. The difluoromethyl group is particularly noteworthy, as it has been shown to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature is increasingly sought after in modern drug design. Furthermore, the presence of both hydroxyl and nitro groups provides multiple sites for chemical modification, enabling fine-tuning of biological activity. For instance, selective reduction of the nitro group can yield an amine derivative, which may exhibit different pharmacological profiles compared to the parent compound.

Recent studies have highlighted the role of nitropyridines in medicinal chemistry. The nitro group can be reduced to an amine under mild conditions, facilitating access to pharmacologically relevant derivatives. This transformation has been exploited in the development of antimicrobial and anticancer agents. In particular, nitropyridines have shown promise as inhibitors of enzymes involved in cancer cell proliferation and metabolism. The structural features of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine make it an attractive precursor for such investigations.

The synthetic pathways for preparing 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine are diverse and well-documented. One common approach involves starting from commercially available pyridine derivatives and sequentially introducing the desired functional groups. For example, nitration followed by chlorination can yield intermediates that are further modified to incorporate the hydroxyl and difluoromethyl groups. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce specific substituents at desired positions on the pyridine ring.

The reactivity of the chloromethyl group provides another synthetic avenue for elaborating on this scaffold. It can undergo nucleophilic substitution with various nucleophiles such as amines or thiols to form ether or thioether linkages. These transformations are particularly useful in constructing heterocyclic compounds that mimic natural products or target specific biological pathways. Moreover, the hydroxyl group can participate in etherification or esterification reactions, expanding the range of possible derivatives.

In conclusion,2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxy-5-nitropyridine (CAS No. 1806970-45-5) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications and biological applications. As our understanding of drug design evolves, compounds like this are likely to play an increasingly important role in developing novel therapeutic agents that address unmet medical needs.